1-((5-((2-oxo-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[[5-[2-oxo-2-(3-oxo-4H-1,4-benzoxazin-6-yl)ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C17H13N5O6S/c23-11(9-1-2-12-10(5-9)18-14(25)7-27-12)8-29-17-21-20-15(28-17)6-22-4-3-13(24)19-16(22)26/h1-5H,6-8H2,(H,18,25)(H,19,24,26)
• InChI Key: GNVZWHXYFKMPQD-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(O1)C=CC(=C2)C(=O)CSC3=NN=C(O3)CN4C=CC(=O)NC4=O
• Molecular Formula: C17H13N5O6S
• Molecular Weight: 415.4 g/mol

Description

1-((5-((2-oxo-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C17H13N5O6S and its molecular weight is 415.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Research has demonstrated the synthesis of novel heterocyclic compounds including oxadiazoles and thiazoles, which are derived from precursor compounds with anti-inflammatory and analgesic properties. These compounds have been evaluated for their COX-2 selectivity, analgesic, and anti-inflammatory activities, showing significant biological effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Applications

• Another study focused on the chemistry of new dimethyl-benzo,-1,3,6-oxadiazepine and 1,3,5-triazepine derivatives as anticancer agents. The synthesis of various novel compounds was reported, and some showed promising cytotoxic activities, highlighting the potential for anticancer applications (Abu‐Hashem & Aly, 2017).

Enzyme Inhibitor Development

• There has been success in using structure-guided optimization to develop potent enzyme inhibitors for agricultural use. For instance, a thieno[2,3-d]pyrimidine-2,4-dione-based compound was optimized for protoporphyrinogen IX oxidase inhibition, demonstrating significant weed control efficacy. This approach underscores the potential for designing targeted inhibitors based on specific chemical scaffolds (Wang et al., 2021).

Corrosion Inhibition

• Oxadiazole derivatives have been studied for their corrosion inhibition properties on mild steel in acidic conditions. Such studies reveal the compounds' effectiveness in forming protective layers on metal surfaces, suggesting applications in corrosion prevention (Ammal, Prajila, & Joseph, 2018).